Cas no 1361114-43-3 (6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine)

• Product Name: 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine
• CAS No: 1361114-43-3
• MF: C₂₀H₂₂N₆O₃S
• MW: 426.492082118988
• MDL: MFCD21605972
• CID: 4696912
• Update Time: 2025-11-01

6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• {6-[1-(4-Methoxy-3-methyl-benzenesulfonyl)-pyrrolidin-2-yl]-pyrazin-2-yl}-pyrimidin-2-yl-amine
• 6-[1-(4-methoxy-3-methylbenzenesulfonyl)pyrrolidin-2-yl]-N-(pyrimidin-2-yl)pyrazin-2-amine
• 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine

• MDL： MFCD21605972
• Inchi： 1S/C20H22N6O3S/c1-14-11-15(6-7-18(14)29-2)30(27,28)26-10-3-5-17(26)16-12-21-13-19(24-16)25-20-22-8-4-9-23-20/h4,6-9,11-13,17H,3,5,10H2,1-2H3,(H,22,23,24,25)
• InChI Key： VQLMBWPVUSVYKY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)OC)(N1CCCC1C1C=NC=C(NC2N=CC=CN=2)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 653
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine

Introduction to 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine (CAS No. 1361114-43-3)

6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine (CAS No. 1361114-43-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazinamines, which are characterized by their unique structural features and biological activities. The compound's structure includes a pyrazine ring, a pyrrolidine moiety, and a sulfonyl group, making it a versatile candidate for various pharmaceutical developments.

The structural complexity of 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine is crucial for its biological activity. The presence of the pyrazine ring and the pyrrolidine moiety provides the molecule with the necessary rigidity and conformational stability, which are essential for binding to specific biological targets. The sulfonyl group attached to the 4-methoxy-3-methylphenyl ring further enhances the compound's pharmacological properties by increasing its lipophilicity and improving its ability to cross cell membranes.

Recent studies have focused on the potential of 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine as a therapeutic agent for various diseases. One of the most promising areas of research is its application in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amine have also been extensively studied. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its development as an oral medication. The compound's stability in plasma and its ability to cross the blood-brain barrier make it particularly suitable for targeting central nervous system disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-yl]-N-pyrimidin-2-ylpyrazin-2-amnine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including phase II and III trials, to determine the compound's therapeutic potential in larger patient populations.

The synthesis of 6-[1-(4-Methoxy-3-methylphenyl)sulfonylpyrrolidin-2-y)-N-pyrimidin--y)lamine involves several steps, including the formation of the pyrazine ring, the introduction of the pyrrolidine moiety, and the attachment of the sulfonyl group. Advanced synthetic methods such as transition-metal-catalyzed reactions and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

In conclusion, 6-[1-(4-Methoxy--methylphenysulonylidn--y)-N-prmidn--amne (CAS No. 1361114--) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various diseases.